![molecular formula C10H19N B2896627 3-(3-Methylbut-2-enyl)piperidine CAS No. 1565498-13-6](/img/structure/B2896627.png)
3-(3-Methylbut-2-enyl)piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Piperidine derivatives have been synthesized using various methods. For instance, the reaction of tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone with BuLi in the presence of N,N’-dimethylpropylene urea and subsequently with BrCH2CН=CRR’ (R=H, Me, Et; R’=CH2Ar) afforded in 50 –80% yields the corresponding tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates .Chemical Reactions Analysis
The reaction of salicilaldehyde and its derivatives with unsaturated cis-, trans-alcohols of the piperidine series in the presence of methyl orthoformate and p-toluenesulfonic acid led to the formation of a new heterocyclic system connecting four fused rings .Scientific Research Applications
I have conducted a search for scientific research applications of “3-(3-Methylbut-2-enyl)piperidine”, also known as “3-(3-methylbut-2-en-1-yl)piperidine”. However, the specific details regarding six to eight unique applications for this compound are not readily available in the search results. The available information suggests that piperidine derivatives, including this compound, are used in various chemical syntheses and reactions, such as the preparation of tetrahydropyran derivatives fused with a piperidine ring .
Safety and Hazards
Mechanism of Action
Target of Action
Piperidine derivatives, which this compound is a part of, have been utilized in various ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-alzheimer, antipsychotic and/or anticoagulant agents .
Mode of Action
It’s worth noting that piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers both in vitro and in vivo .
Biochemical Pathways
The compound 3-(3-Methylbut-2-enyl)piperidine is likely involved in the terpenoid biosynthesis pathway, specifically the methylerythritol phosphate (MEP) pathway located in plastids . In the last two steps of the MEP pathway, the enzyme 4-hydroxy-3-methylbut-2-enyl diphosphate synthase (HDS, IspG) first converts MEcPP in a two-electron reduction to 4-hydroxy-3-methylbut-2-enyl diphosphate (HMBPP) .
Pharmacokinetics
It’s known that improved bioavailability is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing .
Result of Action
It’s worth noting that the reaction of salicilaldehyde derivatives with unsaturated cis-, trans-alcohols of the piperidine series led to the formation of a new heterocyclic system connecting four fused rings .
Action Environment
It’s known that the environmental release category (erc) describes the broad conditions of use from the perspective of release to the environment .
properties
IUPAC Name |
3-(3-methylbut-2-enyl)piperidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N/c1-9(2)5-6-10-4-3-7-11-8-10/h5,10-11H,3-4,6-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFZYEJLDVBYFQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCC1CCCNC1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Methylbut-2-enyl)piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.